Cas no 2228056-15-1 ((2S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-amine)

• Product Name: (2S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-amine
• CAS No: 2228056-15-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 5922908
• PubChem ID: 165615526
• Update Time: 2025-07-17

(2S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-amine
• 2228056-15-1
• (2S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-amine
• EN300-1812075

• Inchi： 1S/C12H21N/c1-8(13)6-9-4-5-10-7-11(9)12(10,2)3/h4,8,10-11H,5-7,13H2,1-3H3/t8-,10?,11?/m0/s1
• InChI Key： BTGPWUASDJRCKL-PUSIOWJLSA-N
• SMILES： N[C@@H](C)CC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-amine

Comprehensive Overview of (2S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-amine (CAS No. 2228056-15-1)

The compound (2S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-amine, with the CAS number 2228056-15-1, is a chiral amine derivative featuring a bicyclic terpene backbone. Its unique structure combines a 6,6-dimethylbicyclo[3.1.1]hept-2-ene core with a propylamine side chain, making it a subject of interest in pharmaceutical and agrochemical research. The (2S) stereochemistry further enhances its specificity in interactions with biological targets, a key focus in modern drug discovery.

Recent trends in organic chemistry highlight the growing demand for chiral building blocks like (2S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-amine. Researchers are exploring its potential as a precursor for terpene-based therapeutics, particularly in neurology and inflammation. Online searches for "terpene amines in drug development" or "bicyclic chiral amines applications" reflect this surge in interest. The compound’s low molecular weight and lipophilicity also align with current bioavailability optimization strategies, a hot topic in medicinal chemistry forums.

Synthetic routes to CAS 2228056-15-1 often involve asymmetric catalysis or enzymatic resolution, methods frequently queried in academic databases. Its bicyclo[3.1.1]heptene scaffold shares structural motifs with natural products like pinene, driving comparisons in "sustainable synthesis" discussions. Environmental concerns have spurred searches for "green chemistry approaches to amine derivatives", where this compound’s atom economy during synthesis is a notable advantage.

Analytical characterization of (2S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-amine typically employs HPLC chiral separation and NMR spectroscopy, techniques central to QA/QC workflows. Queries like "chiral purity determination methods" or "terpene amine stability studies" underscore its technical relevance. The compound’s crystalline salt forms (e.g., hydrochloride) are also investigated for improved formulation compatibility, addressing formulation scientists’ pain points.

In material science, the rigid bicyclic framework of CAS 2228056-15-1 inspires designs for functionalized polymers. Patent analyses reveal its utility in epoxy resin modifiers, correlating with search trends for "high-performance amine additives". Its volatility profile makes it a candidate for specialty coatings, a niche with growing industrial queries.

Regulatory perspectives on (2S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-amine emphasize REACH compliance and GHS classification, frequently searched by compliance officers. While not classified as hazardous under current guidelines, its handling protocols are often compared to similar terpenoid amines in safety data sheets.

Future directions for 2228056-15-1 research may explore computational modeling of its stereoelectronic properties, a trending topic in AI-driven molecular design. The intersection of traditional organic synthesis and machine learning prompts queries like "predicting amine bioactivity", positioning this compound as a case study in interdisciplinary innovation.